Cas no 806603-62-3 (Benzenamine,5-methyl-2-(2-phenylethoxy)-)

• Product Name: Benzenamine,5-methyl-2-(2-phenylethoxy)-
• CAS No: 806603-62-3
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 714793
• PubChem ID: 26189433
• Update Time: 2025-04-19

Benzenamine,5-methyl-2-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-methyl-2-(2-phenylethoxy)-
• 5-METHYL-2-(PHENETHYLOXY)ANILINE
• Benzenamine, 5-methyl-2-(2-phenylethoxy)- (9CI)
• 806603-62-3
• AKOS005357438
• 5-methyl-2-(2-phenylethoxy)aniline
• DTXSID90649861
• BENZENAMINE, 5-METHYL-2-(2-PHENYLETHOXY)-
• DB-325809

• MDL： MFCD08688316
• Inchi： 1S/C15H17NO/c1-12-7-8-15(14(16)11-12)17-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10,16H2,1H3
• InChI Key： DUNMQAMYFPNOLM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų